1-[1-(6-cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• IUPAC Name: 1-[1-(6-cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C22H25N5O2/c28-21-14-26(22(29)27(21)18-7-2-1-3-8-18)17-9-11-25(12-10-17)20-13-19(23-15-24-20)16-5-4-6-16/h1-3,7-8,13,15-17H,4-6,9-12,14H2
• InChI Key: HDXNCMSLVYEVMG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CC(=NC=N2)N3CCC(CC3)N4CC(=O)N(C4=O)C5=CC=CC=C5
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyrimidine ring, and an imidazolidine-2,4-dione group. These groups are common in many pharmaceutical compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would likely be determined experimentally. These might include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

1-[1-(6-cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione has been used extensively in scientific research, particularly in the fields of enzymology and biochemistry. It has been used as an inhibitor of enzymes such as cyclooxygenase-2 (COX-2) and as a ligand for proteins such as the human estrogen receptor. In addition, it has been used as a substrate for metabolic reactions such as the oxidation of glucose. It has also been used in studies of drug metabolism and drug-drug interactions.

Mechanism of Action

1-[1-(6-cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione is thought to act as an inhibitor of enzymes by binding to the active site of the enzyme and preventing the binding of substrates. It has also been shown to act as a ligand for proteins, although the exact mechanism of action is not yet fully understood.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the activity of enzymes such as COX-2, and that it can bind to proteins such as the human estrogen receptor. In vivo studies have demonstrated that it can reduce inflammation, improve glucose metabolism, and reduce the risk of certain types of cancer.

Advantages and Limitations for Lab Experiments

1-[1-(6-cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione has a number of advantages when used in laboratory experiments. It is a relatively stable compound, and it is relatively easy to synthesize. In addition, it is a relatively inexpensive compound, which makes it suitable for use in large-scale experiments. The main limitation of this compound is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

The potential applications of 1-[1-(6-cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione in scientific research are vast, and further research is needed to fully understand its mechanism of action and its potential uses. Possible future directions for research include further studies of its effects on enzymes and proteins, studies of its effects on drug metabolism and drug-drug interactions, and studies of its potential therapeutic applications. In addition, further research is needed to develop new methods of synthesis, which could make this compound more widely available for use in scientific research.

Synthesis Methods

1-[1-(6-cyclobutylpyrimidin-4-yl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione can be synthesized by a variety of methods, including the cyclization of 1-(3-phenylpropyl)piperidine with 4-methyl-2-oxopyrimidine in the presence of a catalyst. The reaction is typically carried out in a mixture of dichloromethane and methanol, and yields a product with a purity of over 95%. Other methods of synthesis have also been developed, including the use of a palladium-catalyzed reaction and the use of a copper-catalyzed reaction.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are toxic or corrosive, while others are flammable. Without specific information on this compound, it’s hard to predict its safety and hazards.